6-(1-Adamantyl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(1-adamantyl)-2-(cyanomethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H18F3N3S/c20-19(21,22)15-6-16(25-17(14(15)10-24)26-2-1-23)18-7-11-3-12(8-18)5-13(4-11)9-18/h6,11-13H,2-5,7-9H2
• InChI Key: JGBUCCYXKPIQSV-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCC#N
• Molecular Formula: C19H18F3N3S
• Molecular Weight: 377.4 g/mol

Description

The compound “6-(1-Adamantyl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile” is a complex organic molecule. It contains an adamantyl group, which is a type of bulky, three-dimensional alkyl group derived from adamantane. It also has a cyanomethyl sulfanyl group, which contains a sulfur atom bonded to a cyanomethyl group (a carbon atom bonded to a cyanide group and a hydrogen atom). The molecule also contains a trifluoromethyl group, which consists of a carbon atom bonded to three fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The adamantyl group would provide a rigid, three-dimensional structure to the molecule. The cyanomethyl sulfanyl group would likely contribute to the polarity of the molecule, and the trifluoromethyl group would likely increase the molecule’s overall electronegativity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the reactivity of its functional groups. For example, the adamantyl group is generally quite unreactive due to its highly stable, cage-like structure. The cyanomethyl sulfanyl group could potentially undergo reactions involving the cyanide or sulfanyl moieties. The trifluoromethyl group is typically considered to be a relatively inert substituent, but under certain conditions, it can participate in some reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the adamantyl group could contribute to the compound’s lipophilicity, the cyanomethyl sulfanyl group could contribute to its polarity, and the trifluoromethyl group could affect its acidity and electronegativity.

Scientific Research Applications

Adamantylsulfanyl Derivatives in Heterocycles and Phenoles

Adamantylsulfanyl derivatives, including 6-(1-Adamantyl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile, have been explored for their unique chemical properties and potential applications in medicinal chemistry. A study by Maurin et al. (2004) reported the synthesis of several adamantylthio heterocycles and S‐adamantylated thiocresols. These compounds showed significant activity in enhancing the production of tumor necrosis factor α (TNF‐α) in genetically modified murine melanoma cells. The study highlighted the importance of the adamantyl group in contributing to the biological activity of these compounds, providing insights into the potential therapeutic applications of such adamantylsulfanyl derivatives (Maurin et al., 2004).

Synthesis and Reactivity of Adamantyl Derivatives

The reactivity of adamantyl derivatives, including those similar to 6-(1-Adamantyl)-2-[(cyanomethyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile, has been a subject of interest in synthetic chemistry. Jung and Lee (2014) described the formation of the adamantanone core from 1,5-dimethyl-3,7-dimethylenebicyclo[3.3.1]nonan-9-one, paving the way for the introduction of various functional groups at the tertiary position. This study provided a versatile approach to access a wide range of adamantyl derivatives with potential applications in material science and pharmaceuticals (Jung & Lee, 2014).

Biocatalytic Oxidation of Adamantyl C-H Bonds

The use of biocatalysts for the selective oxidation of adamantyl C-H bonds represents a promising approach in organic synthesis. Sarkar et al. (2016) investigated the cytochrome P450 enzyme CYP101B1 for the oxidation of adamantane and its derivatives. The study demonstrated that substrate engineering using ester directing groups significantly improved the efficiency and selectivity of the biocatalytic oxidation, offering a sustainable and selective method for the functionalization of adamantyl frameworks (Sarkar et al., 2016).

Application in Polymer Science

The incorporation of adamantyl groups into polymeric materials has been explored to enhance their thermal stability and mechanical properties. Liaw and Liaw (2001) synthesized a series of polyamide-imides (PAIs) containing adamantyl groups, demonstrating their high thermal stability and good mechanical strength. These properties make adamantyl-containing PAIs suitable for applications in high-performance materials and coatings (Liaw & Liaw, 2001).

Mechanism of Action

Target of Action

Adamantyl-terminated molecules are known to interact with β-cyclodextrin . This interaction is widely applied in several disciplines .

Mode of Action

The adamantyl-terminated molecules bind onto β-cyclodextrin-conjugated surfaces and can reversibly dissociate from these surfaces through a competitive mechanism . The binding is relatively faster compared to the dissociation .

Biochemical Pathways

The interaction between adamantane and β-cyclodextrin is known to be used in the construction of complex multilayer assemblies .

Pharmacokinetics

The trifluoromethyl group, which is part of the compound, plays an increasingly important role in pharmaceuticals, agrochemicals, and materials .

Result of Action

The interaction between adamantane and β-cyclodextrin can be used to modulate the reversible properties of fabricated assemblies .

Action Environment

The interaction between adamantane and β-cyclodextrin can be regulated to modulate the reversible properties of fabricated assemblies .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, compounds containing cyanide groups can be toxic, and those containing sulfanyl groups can have unpleasant odors.

Future Directions

The future research directions for this compound could involve studying its potential applications, such as in the development of new pharmaceuticals or materials. Further studies could also explore its synthesis and reactivity to develop more efficient methods for its production.